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Compound of Interest

Compound Name: hCAXII-IN-2

Cat. No.: B12412275

L  Get Quote

For researchers, scientists, and drug development professionals utilizing the carbonic
anhydrase inhibitor hCAXII-IN-2, also known as U-104 or SLC-0111, a comprehensive
understanding of proper handling and disposal procedures is paramount to ensure laboratory
safety and environmental protection. This guide provides essential, step-by-step information for
the safe management and disposal of hCAXII-IN-2.

Chemical and Physical Properties

A summary of the key physical and chemical properties of hCAXII-IN-2 is provided below to
inform safe handling and storage practices.

Property Value

] 4-[[[(4-Fluorophenyl)amino]carbonyllamino]-
Chemical Name
benzenesulfonamide

Synonyms U-104, SLC-0111
Molecular Formula C13H12FN30sS
Molecular Weight 309.32 g/mol
Appearance Solid

Solubility Soluble in DMSO
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Safety and Handling

hCAXII-IN-2 is classified as a chemical that causes serious eye irritation (H319).[1] All
personnel handling this compound should adhere to the following safety protocols:

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses with
side shields or goggles, a lab coat, and chemical-resistant gloves.

e Engineering Controls: Handle the compound in a well-ventilated area, preferably within a
chemical fume hood, to minimize inhalation of dust or aerosols.

e Hygiene: Avoid contact with skin and eyes. Do not eat, drink, or smoke in areas where the
chemical is handled. Wash hands thoroughly after handling.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from
incompatible materials.

Disposal Protocol

The proper disposal of hCAXII-IN-2 is critical to prevent environmental contamination and
ensure compliance with regulations. The following step-by-step protocol should be followed:

» Waste Identification and Segregation:

o All materials contaminated with hCAXII-IN-2, including unused product, solutions,
contaminated labware (e.g., pipette tips, vials), and personal protective equipment (gloves,
etc.), must be treated as chemical waste.

o Do not mix hCAXII-IN-2 waste with other waste streams unless explicitly permitted by your
institution's environmental health and safety (EHS) department.

e Containerization:

o Collect all h\CAXII-IN-2 waste in a designated, leak-proof, and clearly labeled hazardous
waste container.

o The container must be compatible with the chemical properties of the waste.
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o The label should clearly state "Hazardous Waste" and include the full chemical name:
"hCAXII-IN-2 (4-[[[(4-Fluorophenyl)amino]carbonyllamino]-benzenesulfonamide)".

o Storage of Waste:

o Store the hazardous waste container in a designated, secure area, away from general
laboratory traffic.

o Ensure the storage area is well-ventilated and has secondary containment to prevent the
spread of material in case of a leak.

e Arranging for Disposal:
o Contact your institution's EHS department to schedule a pickup for the hazardous waste.

o Provide them with all necessary information about the waste, including its chemical
composition and quantity.

o Follow all institutional and local regulations for the final disposal of the chemical waste,
which will likely involve incineration by a licensed waste disposal contractor.

Experimental Workflow for Disposal

The following diagram illustrates the logical flow for the proper disposal of hCAXII-IN-2.
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hCAXII-IN-2 Disposal Workflow
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hCAXII-IN-2 Disposal Workflow Diagram
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Toxicological and Ecotoxicological Data

While specific LD50 and comprehensive environmental toxicity data for hCAXII-IN-2 are not
readily available in the public domain, its classification as an eye irritant and its use as a
biologically active compound in cancer research necessitate that it be handled as a hazardous
substance. Studies on a 4-pyridyl analog of SLC-0111 have shown cytotoxicity against various
cancer cell lines and also some toxicity toward normal cells.[2] The general class of
sulfonamides can persist in the environment and may have ecotoxicological effects. Therefore,
direct release into the environment must be strictly avoided.

By adhering to these safety and disposal procedures, researchers can minimize risks to
themselves and the environment while working with hCAXII-IN-2. Always consult your
institution's specific safety guidelines and EHS department for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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